3-Hydroxy-4,4-dimethylpyrrolidin-2-one
Overview
Description
3-Hydroxy-4,4-dimethylpyrrolidin-2-one is a cyclic organic compound with the molecular formula C6H11NO2 . It is also known as pirrolidone. It is used as a pharmaceutical intermediate .
Molecular Structure Analysis
The molecular structure of 3-Hydroxy-4,4-dimethylpyrrolidin-2-one is characterized by a five-membered ring with two methyl groups attached to the same carbon atom, a carbonyl group, and a hydroxyl group . The InChI code is 1S/C6H11NO2/c1-6(2)3-7-5(9)4(6)8/h4,8H,3H2,1-2H3,(H,7,9) .Physical And Chemical Properties Analysis
3-Hydroxy-4,4-dimethylpyrrolidin-2-one has a molecular weight of 129.16 g/mol . It is a solid at room temperature . The compound is sealed in dry,2-8C for storage .Scientific Research Applications
Pharmaceutical Intermediate
3-Hydroxy-4,4-dimethylpyrrolidin-2-one: serves as a valuable intermediate in pharmaceutical synthesis. Its structure is conducive to modifications that can lead to the development of various therapeutic agents. For instance, it can be used in the synthesis of compounds with potential antidepressant or anticonvulsant activities .
Material Science
In material science, this compound’s derivatives can be utilized to create novel materials with unique properties such as enhanced durability or thermal stability. Its application extends to the development of polymers and coatings that require specific molecular configurations for improved performance .
Chemical Synthesis
The compound is instrumental in chemical synthesis, where it can act as a building block for complex molecules. Its reactivity allows for the creation of diverse chemical structures, which can be pivotal in synthesizing new compounds with desired properties .
Chromatography
3-Hydroxy-4,4-dimethylpyrrolidin-2-one: can be used in chromatography as a standard or a derivative for the calibration of equipment. It helps in the accurate measurement of other substances within a mixture, ensuring precise analytical results .
Analytical Chemistry
In analytical chemistry, this compound is used for method development and validation. It can serve as a reference compound due to its well-defined properties, aiding in the quantification and identification of unknown substances .
Biological Research
The biological importance of pyrrolidinone derivatives makes 3-Hydroxy-4,4-dimethylpyrrolidin-2-one significant in biological research. It can be a precursor or a component in the study of bioactive molecules, contributing to the understanding of biological processes and the development of new drugs .
Antimicrobial Activity
Research has shown that pyrrolidinone derivatives exhibit antimicrobial properties. Therefore, 3-Hydroxy-4,4-dimethylpyrrolidin-2-one could be used in the development of new antimicrobial agents to combat various infections .
Anticancer Research
Pyrrolidinone derivatives have been associated with anticancer activity. This compound, due to its structural features, may be involved in the synthesis of potential anticancer agents or used in cancer research to explore new therapeutic pathways .
Safety and Hazards
3-Hydroxy-4,4-dimethylpyrrolidin-2-one is classified as a warning hazard. It may cause skin irritation, serious eye irritation, and respiratory irritation . Safety measures include using only outdoors or in a well-ventilated area, avoiding breathing dust/fumes, wearing protective gloves, clothing, eye protection, and face protection, and washing all exposed external body areas thoroughly after handling .
Future Directions
Pyrrolidin-2-one derivatives, including 3-Hydroxy-4,4-dimethylpyrrolidin-2-one, have diverse biological activities and are considered promising scaffolds for novel biologically active compounds . Therefore, these derivatives can be used for the future development of novel compounds active against different infections and diseases .
Mechanism of Action
Target of Action
It is often used as a pharmaceutical intermediate , suggesting that it may interact with various biological targets depending on the specific drug it is incorporated into.
Biochemical Pathways
It is synthesized from 4-amino-2,2-dimethylpentanamide under oxidative conditions .
Action Environment
The action of 3-Hydroxy-4,4-dimethylpyrrolidin-2-one can be influenced by environmental factors. For instance, it should be stored in a cool, dry area protected from environmental extremes . Its stability could also be affected by these conditions .
properties
IUPAC Name |
3-hydroxy-4,4-dimethylpyrrolidin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO2/c1-6(2)3-7-5(9)4(6)8/h4,8H,3H2,1-2H3,(H,7,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MDNZRLDTRBHRNK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CNC(=O)C1O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80631694 |
Source
|
| Record name | 3-Hydroxy-4,4-dimethylpyrrolidin-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80631694 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
129.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Hydroxy-4,4-dimethylpyrrolidin-2-one | |
CAS RN |
70006-38-1 |
Source
|
| Record name | 3-Hydroxy-4,4-dimethylpyrrolidin-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80631694 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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